Cas no 877156-44-0 (2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate)

• Product Name: 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate
• CAS No: 877156-44-0
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5331090
• Update Time: 2025-11-05

2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(phenethylamino)ethyl 3-cyanobenzoate
• STL195155
• [2-oxo-2-(2-phenylethylamino)ethyl] 3-cyanobenzoate
• 2-oxo-2-[(2-phenylethyl)amino]ethyl 3-cyanobenzoate
• 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate

• Inchi： 1S/C18H16N2O3/c19-12-15-7-4-8-16(11-15)18(22)23-13-17(21)20-10-9-14-5-2-1-3-6-14/h1-8,11H,9-10,13H2,(H,20,21)
• InChI Key： JTTKFGTXJXHSBK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C#N)C=1)=O)CC(NCCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 448
• XLogP3: 2.6
• Topological Polar Surface Area: 79.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate

Research Briefing on 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate (CAS: 877156-44-0) in Chemical Biology and Pharmaceutical Applications

2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate (CAS: 877156-44-0) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ester and amide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery systems. The molecular structure of this compound, featuring a 3-cyanobenzoate moiety linked to a phenethylamino group, provides a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate, with particular emphasis on its pharmacokinetic properties and biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity. Computational modeling studies have further elucidated its potential binding interactions with biological targets, suggesting a high affinity for specific enzyme active sites. These findings underscore the compound's utility as a lead candidate in drug discovery programs.

In vitro and in vivo evaluations of 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory and proliferative pathways. For instance, recent research has highlighted its role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and cancer progression. The compound's ability to selectively target COX-2 while sparing COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Moreover, the compound's 3-cyanobenzoate moiety has been explored for its potential in prodrug design. By leveraging the esterase-mediated hydrolysis of the ester bond, researchers have developed prodrug derivatives of 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate that exhibit enhanced bioavailability and targeted release of active metabolites. This approach has been particularly valuable in improving the therapeutic index of drugs with poor solubility or stability, offering new avenues for the treatment of complex diseases such as cancer and neurodegenerative disorders.

Recent advancements in formulation technology have further expanded the applications of 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate. Nanoformulations, including liposomal and polymeric nanoparticles, have been developed to improve the compound's delivery to specific tissues and cells. These formulations have shown enhanced efficacy in preclinical models, with reduced systemic toxicity and improved pharmacokinetic profiles. Such innovations highlight the compound's versatility and potential for clinical translation.

In conclusion, 2-Oxo-2-(phenethylamino)ethyl 3-cyanobenzoate (CAS: 877156-44-0) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and potential for prodrug development, make it a valuable tool for drug discovery and therapeutic innovation. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials to fully realize its therapeutic potential.